Cas no 2228242-79-1 (3-(3-fluoro-2-methylphenyl)methylazetidine)

• Product Name: 3-(3-fluoro-2-methylphenyl)methylazetidine
• CAS No: 2228242-79-1
• MF: C₁₁H₁₄FN
• MW: 179.233966350555
• CID: 5804405
• PubChem ID: 165667996
• Update Time: 2025-06-12

3-(3-fluoro-2-methylphenyl)methylazetidine Chemical and Physical Properties

Names and Identifiers

• 3-(3-fluoro-2-methylphenyl)methylazetidine
• 3-[(3-fluoro-2-methylphenyl)methyl]azetidine
• EN300-1798937
• 2228242-79-1

• Inchi： 1S/C11H14FN/c1-8-10(3-2-4-11(8)12)5-9-6-13-7-9/h2-4,9,13H,5-7H2,1H3
• InChI Key： QHUFXAOCCDOICP-UHFFFAOYSA-N
• SMILES： FC1=CC=CC(=C1C)CC1CNC1

Computed Properties

• Exact Mass: 179.111027613g/mol
• Monoisotopic Mass: 179.111027613g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 168
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 12Ų

Additional information on 3-(3-fluoro-2-methylphenyl)methylazetidine

Exploring the Chemical Profile and Applications of 3-(3-fluoro-2-methylphenyl)methylazetidine (CAS No. 2228242-79-1)

The compound 3-(3-fluoro-2-methylphenyl)methylazetidine (CAS No. 2228242-79-1) has garnered significant attention in recent years due to its unique structural features and potential applications in pharmaceutical and material sciences. This azetidine derivative is characterized by a fluorinated aromatic ring and a methyl-substituted azetidine moiety, making it a versatile intermediate for drug discovery and specialty chemical synthesis. Researchers are particularly interested in its role as a bioisostere for improving drug bioavailability and metabolic stability.

In the context of modern drug development, 3-(3-fluoro-2-methylphenyl)methylazetidine exemplifies the growing trend of incorporating saturated heterocycles into lead compounds. The azetidine ring (a four-membered nitrogen heterocycle) offers distinct conformational constraints compared to more common five- or six-membered rings, which can enhance target binding specificity. The fluorine atom at the 3-position of the phenyl ring is strategically placed to influence electronic properties and potentially improve membrane permeability—a key consideration in CNS-active compounds development.

Recent literature searches reveal growing interest in "fluorinated azetidine derivatives" and "small ring nitrogen heterocycles in drug design," reflecting broader industry focus on three-dimensional molecular architectures. The presence of both fluorine and methyl groups in this compound creates opportunities for structure-activity relationship (SAR) studies, particularly in modulating the pharmacokinetic properties of candidate molecules. Computational chemistry studies suggest that the 3-fluoro-2-methylphenyl moiety may contribute to favorable ligand efficiency metrics when incorporated into larger pharmacophores.

From a synthetic chemistry perspective, CAS No. 2228242-79-1 represents an interesting case study in azaheterocycle functionalization. The compound's stability profile makes it suitable for various cross-coupling reactions, while the benzylic position adjacent to the azetidine nitrogen offers potential for further derivatization. These characteristics align with current pharmaceutical industry needs for diverse building blocks that can accelerate lead optimization campaigns.

The environmental and regulatory aspects of 3-(3-fluoro-2-methylphenyl)methylazetidine synthesis have also become a discussion point, coinciding with increased searches for "green chemistry approaches to heterocycle synthesis." Modern synthetic routes emphasize atom economy and reduced waste generation during the preparation of such fluorinated nitrogen heterocycles. Analytical characterization typically involves advanced techniques like LC-MS and multinuclear NMR (particularly ¹⁹F NMR) to verify structural integrity and purity.

Emerging applications beyond pharmaceuticals include potential uses in advanced material science, where the compound's rigid structure might contribute to novel liquid crystal formulations or polymeric materials with specific electronic properties. The fluorine atom could enable unique intermolecular interactions in such materials systems. However, most published research currently focuses on its medicinal chemistry potential, especially in neurological and inflammatory disease targets.

Quality control considerations for CAS No. 2228242-79-1 typically involve monitoring regioisomeric impurities and ensuring proper storage conditions to maintain stability. The compound's physicochemical properties (including solubility profile and logP) make it particularly interesting for formulation scientists working on drug delivery systems. These practical aspects contribute to its growing importance in preclinical research pipelines across multiple therapeutic areas.